(S)-1,2,3,4-Tetrahydronaphthalene-1-methanol

• IUPAC Name: [(1S)-1,2,3,4-tetrahydronaphthalen-1-yl]methanol
• InChI: InChI=1S/C11H14O/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-2,4,7,10,12H,3,5-6,8H2/t10-/m1/s1
• InChI Key: LBARXHIIOCOWOG-SNVBAGLBSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)CO
• Isomeric SMILES: C1C[C@@H](C2=CC=CC=C2C1)CO
• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol

Description

(S)-1,2,3,4-Tetrahydronaphthalene-1-methanol, also known as (S)-THN-1-Methanol, is an organic compound that has been studied for its potential applications in a variety of scientific research areas. It is a small molecule that can be used as a chiral building block to synthesize a variety of compounds with different properties. This compound has been studied for its potential applications in drug discovery, biochemistry, and other areas of scientific research.

Scientific Research Applications

(S)-THN-1-Methanol has been studied for its potential applications in a variety of scientific research areas. It has been used as a chiral building block to synthesize a variety of compounds with different properties. It has been studied for its potential applications in drug discovery, biochemistry, and other areas of scientific research. In particular, it has been used as a chiral building block to synthesize compounds with anti-cancer and anti-inflammatory activities.

Mechanism of Action

The mechanism of action of (S)-THN-1-Methanol is not yet fully understood. However, it is believed that the compound exerts its effects by binding to various proteins and enzymes in the body. It is thought to bind to certain proteins and enzymes in the body, which then triggers a cascade of biochemical reactions that lead to the desired effects.
Biochemical and Physiological Effects
(S)-THN-1-Methanol has been studied for its potential effects on a variety of biochemical and physiological processes. In particular, it has been studied for its potential effects on cancer, inflammation, and other diseases. It has also been studied for its potential effects on the immune system, metabolism, and other physiological processes.

Advantages and Limitations for Lab Experiments

(S)-THN-1-Methanol has several advantages for laboratory experiments. It is a small molecule, which makes it easy to handle and store. It is also relatively inexpensive and can be synthesized in a variety of ways. However, there are some limitations to using this compound in laboratory experiments. It is not very soluble in water, and its solubility decreases when it is exposed to light. Additionally, it is not very stable and can decompose over time.

Future Directions

The potential applications of (S)-THN-1-Methanol are still being explored. Future research could focus on its potential applications in drug discovery, biochemistry, and other areas of scientific research. Additionally, further research could be done to better understand its mechanism of action and its effects on biochemical and physiological processes. Finally, further research could be done to explore the advantages and limitations of using this compound in laboratory experiments.

Synthesis Methods

(S)-THN-1-Methanol can be synthesized in a variety of ways. The most common method is through a reaction of 1,2,3,4-tetrahydronaphthalene with methanol in the presence of a base such as sodium hydroxide. The reaction yields (S)-THN-1-Methanol as the major product. Other methods of synthesis include the reaction of 1,2,3,4-tetrahydronaphthalene with dimethyl sulfoxide (DMSO) in the presence of a base, and the reaction of 1,2,3,4-tetrahydronaphthalene with dimethylformamide (DMF) in the presence of a base.